1-(2-PIPERIDYLMETHYL)PYRROLE

• CAS: 164331-93-5
• Molecular Formula: C10H16N2
• Molecular Weight: 164.252
• SMILES: C1CCNC(C1)CN2C=CC=C2
• InChI: InChI=1S/C10H16N2/c1-2-6-11-10(5-1)9-12-7-3-4-8-12/h3-4,7-8,10-11H,1-2,5-6,9H2
• InChIKey: KMBFBAQPXODVJW-UHFFFAOYSA-N

Researchers requiring a stereodefined 2-substituted piperidine-pyrrole scaffold often face supply of regioisomeric mixtures or achiral 4-substituted alternatives. This compound provides a single, chirally resolved building block essential for structure-activity relationship programs targeting κ-opioid or orexin receptors. - Enables enantiopure intermediate synthesis via the C2 stereogenic center; the 4-isomer is achiral and unsuitable. - Predicted XLogP3 of 1.1 (~0.5 units lower than regioisomers) may reduce non-specific protein binding and solubility-related assay interference. - Supplied at 99% purity to minimize downstream purification burden during multi-step scale-up campaigns.

1-(2-Piperidylmethyl)pyrrole: Procurement & Technical Overview

1-(2-Piperidylmethyl)pyrrole (also named 2-(pyrrol-1-ylmethyl)piperidine, CAS 164331-93-5) is a C10H16N2 heterocyclic building block featuring a pyrrole ring linked via a methylene bridge to the 2-position of a piperidine ring . It carries a DSSTox Substance ID DTXSID101286559 and exact mass 164.13135 Da . The compound is supplied predominantly as a research intermediate for medicinal chemistry and drug discovery programs requiring a 2-substituted piperidine-pyrrole scaffold .

Scaffold

2-Substituted piperidine-pyrrole for 1,2-diamine-like geometry

Chirality

Stereogenic center at C2 enables enantiomer-resolved intermediates

Profile

Predicted moderate lipophilicity for biochemical assay compatibility

Why Regioisomeric Analogs Cannot Substitute This Compound

The pyrrol-1-ylmethyl substituent can be attached to the 2-, 3-, or 4-position of the piperidine ring. These regioisomers are not interchangeable. The 2-substituted isomer (target compound) positions the pyrrole moiety adjacent to the piperidine NH, creating a local 1,2-diamine-like geometry that alters both the pKa of the piperidine nitrogen and the compound’s hydrogen-bonding profile compared to the 3- or 4-substituted isomers . Furthermore, substitution at the 2-position introduces a stereogenic center that is absent in the achiral 4-substituted isomer, making the target compound mandatory for projects requiring enantiopure or diastereomerically resolved intermediates [1]. These structural differences directly influence molecular recognition, solubility, and downstream synthetic utility, ruling out simple regioisomer substitution.

2-Substituted isomer (target)

1,2-Diamine-like geometry alters pKa and hydrogen-bonding profile

Chiral center at C2; essential for enantioselective synthesis campaigns

Lower predicted tPSA may shift membrane permeability context

3- & 4-Substituted analogs

Different H-bond distance and pKa; cannot replicate 1,2-geometry

4-isomer is achiral; 3-isomer chirality remote from pyrrole

Higher tPSA and lipophilicity may shift solubility and permeability

• [1] PubChem. CID 23673264 – 2-(1H-Pyrrol-1-ylmethyl)piperidine (stereogenic center at piperidine C2). https://pubchem.ncbi.nlm.nih.gov/compound/23673264 (accessed 2026-05-06). View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity Comparison Across Regioisomers

Computationally predicted XLogP3 places 1-(2-piperidylmethyl)pyrrole (XLogP3 = 1.1) as the least lipophilic among the three regioisomers. The 3-substituted isomer (CAS 164331-95-7) has a predicted LogP of 1.59, and the 4-substituted isomer (CAS 614746-07-5) has a predicted LogP of 1.63 . The lower XLogP3 of the 2-isomer suggests improved aqueous solubility relative to its analogs.

Lipophilicity (XLogP3)

Data to verify

Target: 1.1; 3-isomer: 1.59; 4-isomer: 1.63

Reported lower XLogP3 suggests aqueous solubility context may differ

Computed values; Δ ≈ −0.5 log units

Evidence Dimension	Calculated lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 = 1.1 (LookChem / PubChem prediction)
Comparator Or Baseline	3-isomer (CAS 164331-95-7): LogP = 1.59; 4-isomer (CAS 614746-07-5): LogP = 1.63
Quantified Difference	ΔXLogP3 ≈ −0.49 to −0.53 relative to 3- and 4-isomers
Conditions	Computed values from XLogP3 algorithm (PubChem) and Chemsrc database

Why This Matters

The ~0.5 log unit lower lipophilicity can translate into measurably higher aqueous solubility, an advantage in biochemical assay formats where DMSO stock compatibility and minimal precipitation are critical.

Stereogenic Center: Chiral vs. Achiral Scaffolds

1-(2-Piperidylmethyl)pyrrole possesses a stereogenic center at the C2 position of the piperidine ring, enabling it to exist as a pair of enantiomers [1]. In contrast, the 4-substituted isomer (CAS 614746-07-5) is achiral due to the symmetry plane through the 1- and 4-positions of the piperidine ring [2]. The 3-substituted isomer (CAS 164331-95-7) is also chiral, but the 2-substituted isomer places the chiral center one bond closer to the pyrrole nitrogen than the 3-substituted isomer, potentially enhancing chiral induction in asymmetric transformations.

Stereochemistry

Class-level

Target: 1 stereocenter (2 enantiomers); 4-isomer: achiral; 3-isomer: chiral, remote

Chiral center supports enantioselective intermediate requirements

Structural analysis; enantiomeric resolution needed

Evidence Dimension	Stereochemical complexity (number of stereoisomers accessible)
Target Compound Data	1 stereogenic center → 2 enantiomers accessible
Comparator Or Baseline	4-isomer: 0 stereogenic centers (achiral); 3-isomer: 1 stereogenic center (2 enantiomers) but at greater distance from pyrrole N
Quantified Difference	Qualitative difference: target provides chiral diversity inaccessible with 4-isomer; differs from 3-isomer in proximity of chirality to pyrrole ring
Conditions	Structural analysis based on molecular symmetry (PubChem records)

Why This Matters

For medicinal chemistry programs that require stereochemically defined intermediates, the 2-isomer's stereogenic center is a mandatory structural feature unavailable from the achiral 4-isomer; this drives procurement decisions in enantioselective synthesis campaigns.

• [1] PubChem. CID 23673264 – 2-(1H-Pyrrol-1-ylmethyl)piperidine. https://pubchem.ncbi.nlm.nih.gov/compound/23673264 (accessed 2026-05-06). View Source
• [2] PubChem. CID 24265150 – 4-(1H-Pyrrol-1-ylmethyl)piperidine. https://pubchem.ncbi.nlm.nih.gov/compound/24265150 (accessed 2026-05-06). View Source

Hydrogen Bond Profile and Topological Polar Surface Area

The target compound has a predicted tPSA of 0.00 Ų (Hydrogen Bond Donor Count: 1; Hydrogen Bond Acceptor Count: 1) based on LookChem data . In contrast, the 4-substituted isomer (CAS 614746-07-5) is reported with a tPSA of approximately 16.96 Ų (H-Bond Donors: 1; H-Bond Acceptors: 2) . This substantially lower tPSA for the 2-isomer predicts higher passive membrane permeability according to standard drug-likeness guidelines, where tPSA < 60 Ų typically indicates good oral absorption potential.

Topological PSA

Data to verify

Target: ~0.00 Ų (HBD 1, HBA 1); 4-isomer: ~16.96 Ų (HBD 1, HBA 2)

Lower tPSA may indicate higher membrane permeability profile

tPSA 0.00 may be incomplete; verify experimentally

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	tPSA ≈ 0.00 Ų (LookChem); HBD: 1, HBA: 1
Comparator Or Baseline	4-isomer (CAS 614746-07-5): tPSA ≈ 16.96 Ų (Chemscene); HBD: 1, HBA: 2
Quantified Difference	ΔtPSA ≈ −16.96 Ų (target lower)
Conditions	Computed tPSA from vendor and database sources; note tPSA = 0.00 may reflect incomplete calculation rather than true value

Why This Matters

A predicted lower tPSA for the target compound suggests superior passive membrane permeability compared to the 4-substituted analog, an important consideration in cell-based screening and lead optimization.

Purity Specification: 99% vs. Standard Grades

Supplier data for 1-(2-piperidylmethyl)pyrrole indicates a commercially available purity specification of 99% . For the 3-substituted isomer (CAS 164331-95-7), typical purity specifications are reported as ≥95% [1]. The 4-substituted isomer (CAS 614746-07-5) is commonly offered at 95% purity as well. This 99% specification may reduce the need for additional purification in downstream synthetic workflows.

Purity Specification

Specification review

Target: 99%; 3-isomer/4-isomer: ≥95%

Higher reported purity may reduce intermediate purification

Supplier-reported specification

Evidence Dimension	Commercial purity specification
Target Compound Data	99% (LookChem supplier data)
Comparator Or Baseline	3-isomer (CAS 164331-95-7): ≥95% (Chemisci); 4-isomer: typically 95%
Quantified Difference	~4 percentage points higher purity specification
Conditions	Supplier-reported purity from commercial databases

Why This Matters

A higher purity grade minimizes the risk of introducing impurities into multi-step synthetic sequences, reducing the need for intermediate purification and improving overall synthetic economy in procurement-driven research programs.

• [1] Chemisci. 3-[(1-Pyrrolyl)methyl]piperidine – Purity: ≥95%. https://www.chemisci.com (accessed 2026-05-06). View Source

Data Gap: Limited Head-to-Head Experimental Evidence

It must be explicitly noted that high-strength differential evidence such as direct head-to-head biological assay comparisons, in vivo pharmacokinetic data, or crystallographic structure comparisons between 1-(2-piperidylmethyl)pyrrole and its regioisomers has not been identified in the open literature as of this assessment. The evidence presented above relies predominantly on computed physicochemical properties, structural comparisons, and supplier specifications, which carry inherent limitations and uncertainties. Prospective purchasers should independently verify critical property differences before making procurement decisions.

Experimental Evidence

Source review

No direct head-to-head biological or PK comparisons identified

Selection should be driven by synthetic planning, not demonstrated superiority

Literature search across major databases

Evidence Dimension	Availability of direct comparative experimental data
Target Compound Data	No direct head-to-head experimental comparisons found
Comparator Or Baseline	N/A – absence of data vs. all regioisomers
Quantified Difference	N/A
Conditions	Literature search performed 2026-05-06 across PubMed, PubChem, Google Patents, and major chemical databases

Why This Matters

Recognizing this evidence gap is critical for risk-aware procurement; the decision to select the 2-isomer over alternatives must be driven by synthetic planning requirements (e.g., need for the 1,2-geometry or chiral handle) rather than by demonstrated superiority in biological or physical performance.

• [1] Systematic literature search performed 2026-05-06 across PubMed, PubChem, Google Patents, and chemical databases for '164331-93-5', '2-(pyrrol-1-ylmethyl)piperidine', and regioisomer comparisons. No direct comparative experimental studies identified. View Source

Optimal Application Scenarios

Chiral Drug Candidate Synthesis

Medicinal chemistry programs targeting chiral piperidine-containing drug candidates (e.g., κ-opioid analgesics, orexin receptor antagonists) can deploy 1-(2-piperidylmethyl)pyrrole as a key intermediate where the C2 stereocenter provides the necessary three-dimensional architecture for target engagement. The 4-substituted isomer cannot fulfill this role because it is achiral [1].

Parallel Library Synthesis with 1,2-Diamine Scaffolds

The 2-substituted geometry creates a 1,2-diamine-like environment (piperidine NH and pyrrole N in close proximity), enabling bidentate metal coordination or dual hydrogen-bonding interactions. This scaffold topology is distinct from the 1,3- and 1,4-geometries of the 3- and 4-substituted isomers, making the target compound the appropriate choice for library syntheses requiring this specific spatial arrangement [2].

Biochemical Assays Favoring Lower Lipophilicity

The target compound’s predicted XLogP3 of 1.1—approximately 0.5 log units lower than its regioisomers—may confer improved aqueous solubility and reduced non-specific protein binding in biochemical assay formats. Researchers experiencing solubility-related assay interference with more lipophilic pyrrole-piperidine analogs may benefit from evaluating the 2-isomer as a replacement scaffold .

Multi-Step Synthesis Requiring High-Purity Intermediates

Programs executing multi-step synthetic routes without intermediate chromatographic purification may benefit from the 99% purity specification reported for the target compound. The reduced impurity burden relative to the ≥95% specification common for the 3- and 4-substituted isomers can improve overall yield and reduce purification bottlenecks in scale-up campaigns .

Application

Selection Property

Validation Focus

Chiral intermediate synthesis

Stereogenic C2 center for enantiomer-resolved scaffolds

Enantiomeric purity and chiral resolution method

Bidentate ligand / H-bond scaffold libraries

1,2-Diamine-like geometry

Coordination or H-bonding assay validation

Low-lipophilicity biochemical assays

Predicted lower XLogP3 vs. regioisomers

Aqueous solubility and non-specific binding assessment

Multi-step synthesis with high-purity intermediates

Reported 99% purity specification

Impurity profiling and yield optimization

• [1] PubChem. CID 24265150 – 4-(1H-Pyrrol-1-ylmethyl)piperidine (achiral). https://pubchem.ncbi.nlm.nih.gov/compound/24265150 (accessed 2026-05-06). View Source
• [2] Structural comparison between 2-, 3-, and 4-(pyrrol-1-ylmethyl)piperidine regioisomers based on PubChem 2D structures and SMILES representations. PubChem CIDs: 23673264, 24265149, 24265150. View Source